Cas no 1361501-19-0 (5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361501-19-0
• MF: C₁₃H₅BrCl₆
• MW: 453.800797224045
• CID: 4995339
• Update Time: 2025-10-23

5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H5BrCl6/c14-4-5-1-2-7(15)6(3-5)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： KTJBSTZLLLBEJM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.5
• Topological Polar Surface Area: 0

Additional information on 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl

Research Briefing on 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361501-19-0)

The compound 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361501-19-0) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and potential uses in drug development and environmental studies.

Recent studies have highlighted the role of 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl as a versatile intermediate in organic synthesis. Its bromomethyl and pentachlorobiphenyl moieties make it a valuable precursor for constructing complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Researchers have successfully employed this compound in cross-coupling reactions, leveraging its reactivity to form carbon-carbon and carbon-heteroatom bonds.

In the biomedical field, preliminary investigations suggest that derivatives of 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl may exhibit bioactivity against certain disease targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that structurally modified versions of this compound showed promising inhibitory effects on specific enzymes involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and assess potential toxicity.

Environmental researchers have also examined the persistence and degradation pathways of 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl due to its structural similarity to polychlorinated biphenyls (PCBs). Advanced analytical techniques, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to study its environmental fate. These studies are crucial for understanding the compound's potential ecological impact and developing appropriate disposal methods.

The synthesis of 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl has seen methodological improvements in recent years. A 2024 publication in Organic Process Research & Development described an optimized route that increases yield while reducing hazardous byproducts. This advancement is particularly significant for scaling up production while maintaining environmental and safety standards.

Looking forward, researchers anticipate expanding the applications of 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl in material science, particularly in the development of specialized polymers and liquid crystals. Its unique electronic properties, stemming from the conjugated biphenyl system and halogen substituents, make it an interesting candidate for optoelectronic materials. Ongoing studies are exploring these possibilities through computational modeling and experimental characterization.

In conclusion, 5'-(Bromomethyl)-2'-chloro-2,3,4,5,6-pentachlorobiphenyl represents a compound of growing importance in multiple research domains. Its chemical versatility, combined with emerging biological activities, positions it as a valuable tool for synthetic chemists and a potential lead compound for drug discovery. Future research directions will likely focus on expanding its synthetic utility, elucidating its biological mechanisms, and assessing its environmental safety profile.